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For researchers, scientists, and professionals in drug development, understanding the impact

and prestige of academic conferences is crucial for disseminating research and identifying

influential work. This guide provides a citation analysis of papers published in the British

Machine Vision Conference (BMVC), offering a quantitative comparison with other leading

conferences in the field and a detailed methodology for conducting such an analysis.

Performance Snapshot: BMVC by the Numbers
The British Machine Vision Conference is a significant international conference in computer

vision.[1] While often considered a second-tier conference compared to giants like CVPR,

ICCV, and ECCV, it remains a respected and competitive venue for publication.[2][3]

Highly Cited BMVC Publications
The following table highlights some of the most influential papers presented at BMVC,

showcasing their significant impact on the field as evidenced by their high citation counts.
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Paper Title Citation Count

Deep face recognition 3620[4][5]

Return of the Devil in the Details: Delving Deep

into Convolutional Nets
2144[4][5]

A Spatio-Temporal Descriptor Based on 3D-

Gradients
1545[4][5]

Conference Metrics: A Comparative Overview
Google Scholar Metrics provide a useful benchmark for comparing the impact of academic

venues. The h5-index is the h-index for articles published in the last 5 complete years. It is the

largest number h such that h articles published in 2017-2021 have at least h citations each.

The h5-median for a publication is the median number of citations for the articles that make up

its h5-index.

Conference h5-index h5-median

IEEE/CVF Conference on

Computer Vision and Pattern

Recognition (CVPR)

450 702[6]

European Conference on

Computer Vision (ECCV)
262 417[6]

IEEE/CVF International

Conference on Computer

Vision (ICCV)

256 412[6]

British Machine Vision

Conference (BMVC)
57 96[6]

BMVC 2024 Acceptance Rate
In 2024, BMVC received 1020 submissions and accepted 264 papers, resulting in an

acceptance rate of approximately 25.9%.[7] This competitive acceptance rate underscores the

conference's commitment to publishing high-quality research.
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Experimental Protocol: A Guide to Citation Analysis
For those looking to conduct a detailed citation analysis of conference papers, the following

methodology outlines the key steps involved.

Define Scope and Objectives: Clearly define the research questions. For instance, are you

comparing the citation impact of different conferences over a specific period? Or are you

analyzing the citation trends of papers in a particular sub-field?

Data Acquisition:

Identify the source of publication data (e.g., Google Scholar, Scopus, Web of Science,

DBLP).[8]

Collect a comprehensive list of papers published in the target conference(s) and time

frame.

For each paper, gather metadata including title, authors, publication year, and citation

count.

Data Cleaning and Normalization:

Address inconsistencies in author names, affiliations, and paper titles.

Handle duplicate entries and ensure uniform formatting.

Metric Selection and Calculation:

Choose appropriate metrics for the analysis. Common metrics include:

Total citations

Average citations per paper

h-index

Field-weighted citation impact
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Calculate the selected metrics for the dataset.

Comparative Analysis:

If comparing multiple conferences, perform statistical tests to determine the significance of

any observed differences in citation metrics.

Analyze trends over time, such as the growth or decline in citation impact.

Visualization and Reporting:

Present the findings using clear and informative tables and charts.

Interpret the results in the context of the research questions and the broader academic

landscape.

Workflow for Citation Analysis
The following diagram illustrates the logical flow of the experimental protocol for conducting a

citation analysis.
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Phase 1: Planning and Data Collection

Phase 2: Data Processing

Phase 3: Analysis and Reporting

Define Research Questions

Select Conferences and Timeframe

Identify Data Source (e.g., Google Scholar, Scopus)

Data Acquisition: Collect Paper Metadata

Data Cleaning and Normalization

Metric Selection (e.g., h-index, citation counts)

Calculate Metrics

Comparative Statistical Analysis

Visualize Data (Tables and Charts)

Interpret Results and Draw Conclusions

Publish Report

Click to download full resolution via product page

A flowchart of the citation analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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